Cas no 186766-46-1 (7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, methyl ester, (1S,2S,4S)-)

7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, methyl ester, (1S,2S,4S)- structure
186766-46-1 structure
Product Name:7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, methyl ester, (1S,2S,4S)-
CAS No:186766-46-1
MF:C8H10O3
MW:154.163202762604
CID:114902
PubChem ID:10964723
Update Time:2024-02-29

7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, methyl ester, (1S,2S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, methyl ester, (1S,2S,4S)-
    • (1S,2S,4S)-methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate
    • 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid,methylester,(1S,2S,4S)-
    • Inchi: 1S/C8H10O3/c1-10-8(9)6-4-5-2-3-7(6)11-5/h2-3,5-7H,4H2,1H3/t5-,6+,7+/m1/s1
    • InChI Key: OZONFNLDQRXRGI-VQVTYTSYSA-N
    • SMILES: O1[C@@H]2C=C[C@H]1[C@@H](C(=O)OC)C2

Computed Properties

  • Exact Mass: 154.062994177g/mol
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 0.50290

7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid, methyl ester, (1S,2S,4S)- Related Literature

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